2-((4-chlorophenyl)thio)-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O2S2.ClH/c1-23(2)10-11-24(19(25)13-27-16-7-4-14(21)5-8-16)20-22-17-9-6-15(26-3)12-18(17)28-20;/h4-9,12H,10-11,13H2,1-3H3;1H
• InChI Key: SFIHMMVQJMXULT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)CSC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H23Cl2N3O2S2
• Molecular Weight: 472.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a thioether group, a dimethylamino group, and a benzo[d]thiazol group.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

Novel derivatives and analogs of similar compounds are frequently synthesized for the exploration of their chemical properties and potential as bioactive molecules. For instance, compounds with similar structural features have been synthesized and evaluated for their antimicrobial, anticancer, and enzyme inhibition activities. These studies often aim to understand the structure-activity relationship (SAR) and optimize the biological activity of these compounds for potential therapeutic applications (Krátký, Vinšová, & Stolaříková, 2017).

Pharmacological Evaluation

Compounds with related structures have been assessed for a variety of pharmacological activities, including antimicrobial, antipsychotic, anti-inflammatory, and analgesic effects. These studies involve in vitro and in vivo evaluations to determine the efficacy of these compounds against specific targets or in disease models. Such research contributes to the discovery of new drugs and therapeutic agents for various diseases (Havrylyuk et al., 2010).

Biochemical and Cellular Studies

Research into the biochemical and cellular mechanisms of action of these compounds helps elucidate their potential therapeutic pathways and effects on biological systems. This includes studies on enzyme inhibition, protein binding, and the modulation of signaling pathways. Understanding these mechanisms is crucial for the development of compounds as potential drugs with specific therapeutic targets (Iftikhar et al., 2019).

Material Science and Chemical Engineering

Some compounds with similar structural motifs are investigated for their properties and applications in material science, such as in the synthesis of dyes, pigments, and photovoltaic materials. These studies explore the chemical reactivity, stability, and suitability of these compounds for incorporation into materials with specific properties and applications (Mary et al., 2020).